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Compound of Interest

Compound Name: AZ13705339

Cat. No.: B15602458 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical

component of laboratory safety protocols. This document provides essential guidance on the

proper disposal procedures for AZ13705339, a potent and selective PAK1 inhibitor used in

cancer research. Adherence to these procedures is vital for protecting personnel and the

environment from potential hazards.

AZ13705339 should be handled in accordance with the information provided in its Safety Data

Sheet (SDS). Waste materials should be disposed of in compliance with all applicable federal,

state, and local environmental regulations.

Immediate Safety and Handling Precautions
Before handling AZ13705339, it is imperative to consult the product's Safety Data Sheet (SDS)

for comprehensive information on potential hazards, personal protective equipment (PPE), and

first-aid measures.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat, and ensure it is kept clean.

Engineering Controls:
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Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation

exposure.

Step-by-Step Disposal Procedure
The disposal of AZ13705339, whether in its solid form or dissolved in a solvent like DMSO,

must be managed as hazardous chemical waste.

Waste Collection:

Collect all waste containing AZ13705339, including unused solid material, solutions, and

contaminated consumables (e.g., pipette tips, vials), in a designated and clearly labeled

hazardous waste container.

The container must be made of a material compatible with the chemical and any solvents

used.

The label should clearly state "Hazardous Waste" and list the chemical name

(AZ13705339) and any associated solvents (e.g., DMSO).

Waste Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Storage temperature should be appropriate for the chemical's stability, as indicated in the

product datasheet (typically -20°C for stock solutions).[3]

Institutional Disposal Protocol:

Contact your institution's Environmental Health and Safety (EHS) department or the

equivalent office responsible for hazardous waste management.

Follow their specific procedures for the pickup and disposal of chemical waste. Do not

attempt to dispose of this material down the drain or in regular trash.

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15602458?utm_src=pdf-body
https://www.benchchem.com/product/b15602458?utm_src=pdf-body
https://www.benchchem.com/product/b15602458?utm_src=pdf-body
https://dcchemicals.com/coa/COA_DC72129.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 2016806-57-6 [1][2]

Molecular Formula C₃₃H₃₆FN₇O₃S [4]

Molecular Weight 629.75 g/mol

Solubility

Soluble to 100 mM in DMSO

and to 20 mM in ethanol (with

gentle warming)

Storage (Solid) Store at -20°C

Storage (in DMSO)
Up to 6 months at -80°C; up to

1 month at -20°C
[3]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of AZ13705339.
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AZ13705339 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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